Cas no 1781344-16-8 (1H-Pyrazole-3-carboxylic acid, 5-amino-4-(1,1-dimethylethyl)-1-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(1,1-dimethylethyl)-1-methyl-, ethyl ester
• CAS No: 1781344-16-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5296639
• Update Time: 2025-07-14

1H-Pyrazole-3-carboxylic acid, 5-amino-4-(1,1-dimethylethyl)-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(1,1-dimethylethyl)-1-methyl-, ethyl ester

• Inchi： 1S/C11H19N3O2/c1-6-16-10(15)8-7(11(2,3)4)9(12)14(5)13-8/h6,12H2,1-5H3
• InChI Key： LSGDAABGLJZONN-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C(C)(C)C)C(C(OCC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(1,1-dimethylethyl)-1-methyl-, ethyl ester

1H-Pyrazole-3-carboxylic acid, 5-amino-4-(1,1-dimethylethyl)-1-methyl-, ethyl ester (CAS No. 1781344-16-8): A Comprehensive Overview

The compound 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(1,1-dimethylethyl)-1-methyl-, ethyl ester, identified by its CAS number 1781344-16-8, represents a significant advancement in the field of pharmaceutical chemistry. This derivative of pyrazole has garnered attention due to its unique structural features and promising biological activities. Pyrazole derivatives are well-documented for their role in medicinal chemistry, particularly as scaffolds for developing drugs targeting various therapeutic areas. The specific modifications in this compound, including the presence of an ethyl ester group, an amino substituent, and a tert-butyl group, contribute to its distinct chemical and pharmacological properties.

In recent years, the exploration of heterocyclic compounds has intensified, with pyrazoles emerging as pivotal structures in drug discovery. The 5-amino-4-(1,1-dimethylethyl)-1-methyl- moiety in this compound enhances its potential as a lead compound for further medicinal chemistry investigations. The tert-butyl group not only influences the electronic properties of the molecule but also contributes to its steric environment, which can be critical for binding interactions with biological targets. This combination of features makes it a valuable candidate for studying structure-activity relationships (SAR) in drug design.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyrazole core is known for its versatility in interacting with biological systems, making it a preferred choice for designing molecules with specific pharmacological effects. The ethyl ester functionality not only modifies the solubility and metabolic stability of the compound but also serves as a handle for further chemical modifications. This flexibility allows researchers to explore diverse derivatives with tailored properties.

Recent studies have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For instance, compounds with similar structural motifs have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer progression. The 5-amino-4-(1,1-dimethylethyl)-1-methyl substituent in this molecule may confer similar bioactivities by modulating key biological targets. Preliminary computational studies suggest that this compound could exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress.

The synthesis of 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(1,1-dimethylethyl)-1-methyl-, ethyl ester involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic frameworks. Key synthetic strategies include condensation reactions to form the pyrazole ring, followed by functional group interconversions to introduce the amino and ester groups. The presence of the tert-butyl group necessitates careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further streamlined these synthetic routes, making it more feasible to produce such compounds on a larger scale.

In addition to its pharmaceutical potential, this compound has implications in materials science and chemical biology. Pyrazole derivatives are often used as ligands in coordination chemistry due to their ability to form stable complexes with metal ions. These metal complexes can serve as catalysts or sensors in various applications. Furthermore, the unique electronic properties of pyrazole-based molecules make them interesting candidates for developing organic electronic materials, such as light-emitting diodes (OLEDs) and photovoltaic cells.

The growing interest in natural product-inspired drug design has also spurred research into novel pyrazole derivatives. Many biologically active compounds isolated from plants and microorganisms contain pyrazole-like structures, suggesting that they play a crucial role in natural product bioactivity. By synthesizing analogs like 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(1,1-dimethylethyl)-1-methyl-, ethyl ester, researchers can gain insights into how these structural motifs contribute to biological function and explore new therapeutic avenues.

Evaluation of this compound's pharmacokinetic properties is essential before it can be advanced into clinical trials. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be thoroughly investigated. In vitro assays can provide initial data on these parameters, while preclinical animal studies can offer more comprehensive insights into its safety and efficacy profile. The ethyl ester group may influence metabolic pathways differently compared to other functional groups present in pyrazole derivatives; thus, understanding its fate within biological systems is crucial.

The role of computational chemistry cannot be overstated in modern drug discovery efforts. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. By using computational methods to analyze 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(1,1-dimethylethyl)-1-methyl-, ethyl ester, scientists can identify potential binding sites on proteins and estimate binding affinities without conducting extensive experimental trials first.

The future prospects for this compound are promising given its unique structural features and potential bioactivities. Ongoing research aims to optimize its pharmacological properties through structural modifications and explore new therapeutic applications where it might be particularly beneficial. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing these goals by combining expertise from different disciplines.